Cas no 20096-53-1 (2-Naphthalenesulfonicacid, 6-(phenylamino)-)

2-Naphthalenesulfonicacid, 6-(phenylamino)- Properties

Names and Identifiers

• 2-Naphthalenesulfonicacid, 6-(phenylamino)-
• 2-ANILINONAPHTHALENE-6-SULFONIC ACID
• 6-anilinonaphthalene-2-sulfonic acid
• 2,6-Ans
• 2-Anilininaphthalene-6-sulfonic acid
• 2-anilinonaphthalene-6-sulfonate
• 6-anilino-naphthalene-2-sulfonic acid
• 6-Anilino-naphthalin-2-sulfonsaeure
• 2-Naphthalenesulfonicacid,6-(phenylamino)-
• 6AN
• SCHEMBL278412
• DTXSID90942122
• FT-0611281
• 2-anilino-naphthalene-6-sulfonic acid
• FT-0611282
• 2-Naphthalenesulfonic acid, 6-(phenylamino)-
• CHEMBL1160030
• 6-(phenylamino)naphthalene-2-sulfonic acid
• 6-(phenylamino)naphthalene-2-sulfonicacid
• 20096-53-1
• +Expand

• InChIKey： DTFZXNJFEIZTJR-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H13NO3S/c18-21(19,20)16-9-7-12-10-15(8-6-13(12)11-16)17-14-4-2-1-3-5-14/h1-11,17H,(H,18,19,20)
• SMILES： C1(NC2=CC=C3C(C=CC(S(O)(=O)=O)=C3)=C2)C=CC=CC=1

Computed Properties

• Exact Mass: 299.06200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 299.062
• Heavy Atom Count: 21
• Complexity: 439
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• LogP: 4.98390
• PSA: 74.78000
• Refractive Index: 1.71
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Density: 1.409

2-Naphthalenesulfonicacid, 6-(phenylamino)- Security Information

2-Naphthalenesulfonicacid, 6-(phenylamino)- Customs Data

• HS CODE：2921499090
• Customs Data：

  China Customs Code:

  2921499090

  Overview:

  2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%